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Compound of Interest

Compound Name: Adipic acid-d10

Cat. No.: B128205

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Adipic acid-d10, including personal protective equipment
(PPE), operational protocols, and disposal plans. Adipic acid-d10, a deuterated form of adipic
acid, is a white crystalline solid.[1] While it is considered to have low toxicity, it can cause
irritation to the skin, eyes, and respiratory system.[2][3] The primary physical hazard associated
with adipic acid is the potential for dust explosions when in powdered form.[1][4]

Personal Protective Equipment (PPE)

To minimize exposure and ensure a safe working environment, the following personal
protective equipment is essential when handling Adipic acid-d10.
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Specifications &
PPE Category Item )
Recommendations

Chemical splash-resistant
safety glasses or goggles with
side protection are
recommended.[5] In situations
with a higher risk of splashing,
) a face shield may be

Eye and Face Protection Safety Glasses/Goggles ]
appropriate.[5] Eyewear must
be tested and approved under
appropriate government
standards such as OSHA 29
CFR 1910.133 or European

Standard EN166.[6]

Impermeable protective gloves
are required.[7] The specific
glove material should be

Hand Protection Gloves selected based on the
potential hazards, duration of
use, and physical conditions of

the workplace.[5]

Wear appropriate personal
protective clothing to avoid
skin contact, such as a
laboratory coat.[5][7] For larger
Body Protection Protective Clothing quantities or where significant
dust generation is possible,
more extensive protective
clothing and impermeable

boots are recommended.[7]

Respiratory Protection Respirator A NIOSH-approved air-
purifying particulate respirator
with N-95 filters should be
worn, especially in areas with

inadequate ventilation or
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where dust concentrations may
exceed exposure limits.[4] A
particulate filter device (EN

143) is also a suitable option.

[8]

Experimental Protocol: Safe Handling of Adipic
Acid-d10

Adherence to a strict, step-by-step protocol is crucial for the safe handling of Adipic acid-d10
from receipt to disposal.

1. Preparation and Engineering Controls:

e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[2][6]

» Work in a well-ventilated area.[7] Use a chemical fume hood or other local exhaust
ventilation to keep airborne dust concentrations low.[4][5]

e Minimize dust generation and accumulation.[5][7] Use equipment and techniques designed
to prevent dust from becoming airborne.[9]

2. Handling the Compound:

e Avoid contact with skin, eyes, and personal clothing.[5]

e Wash hands thoroughly after handling.[5][8]

e Do not eat, drink, or smoke in the work area.[3]

» Keep the container tightly closed when not in use.[5][6]

e Avoid creating dust clouds, as adipic acid dust can form explosive mixtures with air.[2][4]

3. Storage:
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o Store Adipic acid-d10 in a cool, dry, and well-ventilated area.[6][9]

o Keep the compound in a tightly sealed container to prevent contamination and degradation.
[91[10]

» Store away from incompatible substances, including oxidizing materials and strong bases.[4]

[6]
4. Spill and Leak Procedure:
 In the event of a spill, immediately isolate the area.[9]
o Wear full personal protective equipment, including respiratory protection, during cleanup.[9]

o Clean up spills immediately by vacuuming or sweeping up the material and placing it into a
suitable, labeled disposal container.[6] Avoid generating dust during this process.[6][7]

» After the material has been collected, flush the area with water.[7]
e Prevent the spilled material from entering drains or waterways.[5][8]
5. Disposal:

» Dispose of Adipic acid-d10 and any contaminated materials in accordance with all
applicable federal, state, and local regulations.[5][11]

o Contact a licensed professional waste disposal service for guidance and to arrange for
disposal.[11]

e Do not reuse empty containers; they should be disposed of as unused product.[5][11]
Emergency Procedures
In case of exposure, follow these first aid measures immediately:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5][7] Remove contact lenses if present and
easy to do.[7] Seek immediate medical attention.[5][8]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b128205?utm_src=pdf-body
https://www.southwest.tn.edu/ehs/msds/a/Adipic%20Acid.pdf
https://www.sinotainuo.com/How-Should-Adipic-Acid-Be-Handled-Safely-id47230216.html
https://www.sinotainuo.com/How-Should-Adipic-Acid-Be-Handled-Safely-id47230216.html
https://www.carlroth.com/medias/SDB-4475-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTIyMzd8YXBwbGljYXRpb24vcGRmfGFHUTBMMmhsTlM4NU1UZ3hOemc0T1RZeU9EUTJMMU5FUWw4ME5EYzFYMGRDWDBWT0xuQmtaZ3w5YTBlYmI1Mjc2NWQzZGJhZTJiN2Q2N2I1OWRjMGQ3OWFmNTQ5NWFiNzIxZTE1ZTk4MDNlOWM5ZjBkZjJkNjg3
https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/products-brands-docs/product-safety-assessments/adipic-acid.pdf
https://www.southwest.tn.edu/ehs/msds/a/Adipic%20Acid.pdf
https://www.sinotainuo.com/How-Should-Adipic-Acid-Be-Handled-Safely-id47230216.html
https://www.sinotainuo.com/How-Should-Adipic-Acid-Be-Handled-Safely-id47230216.html
https://www.southwest.tn.edu/ehs/msds/a/Adipic%20Acid.pdf
https://www.southwest.tn.edu/ehs/msds/a/Adipic%20Acid.pdf
https://redox.com/wp-content/sds/1639.pdf
https://redox.com/wp-content/sds/1639.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJzeHZ5NmYzNDhzbXE1ZXhyZXBoM2o1cGlia3ZqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lHNTY4XzEyNC0wNC05X0FkaXBpYyBBY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJRzU2OF8xMjQtMDQtOV9BZGlwaWMlMjBBY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--2a1e83df001dbcf5c80c09d225d55e8c75b88dc9/MetaSci_MSIG568_124-04-9_Adipic%20Acid.pdf
https://www.chemos.de/import/data/msds/GB_en/124-04-9-A0017373-GB-en.pdf
https://www.benchchem.com/product/b128205?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJzeHZ5NmYzNDhzbXE1ZXhyZXBoM2o1cGlia3ZqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lHNTY4XzEyNC0wNC05X0FkaXBpYyBBY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJRzU2OF8xMjQtMDQtOV9BZGlwaWMlMjBBY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--2a1e83df001dbcf5c80c09d225d55e8c75b88dc9/MetaSci_MSIG568_124-04-9_Adipic%20Acid.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25124.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25124.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJzeHZ5NmYzNDhzbXE1ZXhyZXBoM2o1cGlia3ZqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lHNTY4XzEyNC0wNC05X0FkaXBpYyBBY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJRzU2OF8xMjQtMDQtOV9BZGlwaWMlMjBBY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--2a1e83df001dbcf5c80c09d225d55e8c75b88dc9/MetaSci_MSIG568_124-04-9_Adipic%20Acid.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25124.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJzeHZ5NmYzNDhzbXE1ZXhyZXBoM2o1cGlia3ZqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lHNTY4XzEyNC0wNC05X0FkaXBpYyBBY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJRzU2OF8xMjQtMDQtOV9BZGlwaWMlMjBBY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--2a1e83df001dbcf5c80c09d225d55e8c75b88dc9/MetaSci_MSIG568_124-04-9_Adipic%20Acid.pdf
https://redox.com/wp-content/sds/1639.pdf
https://redox.com/wp-content/sds/1639.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJzeHZ5NmYzNDhzbXE1ZXhyZXBoM2o1cGlia3ZqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lHNTY4XzEyNC0wNC05X0FkaXBpYyBBY2lkLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJRzU2OF8xMjQtMDQtOV9BZGlwaWMlMjBBY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--2a1e83df001dbcf5c80c09d225d55e8c75b88dc9/MetaSci_MSIG568_124-04-9_Adipic%20Acid.pdf
https://www.chemos.de/import/data/msds/GB_en/124-04-9-A0017373-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Skin Contact: Remove contaminated clothing and flush the skin with plenty of water for at
least 15 minutes.[5] Get medical attention if irritation develops or persists.[6]

« Inhalation: Move the affected person to fresh air.[5] If breathing is difficult, provide oxygen. If
the person is not breathing, give artificial respiration.[5] Seek medical attention.[5]

 Ingestion: Do not induce vomiting unless directed by medical personnel.[5][6] Rinse the
mouth with water.[5] Never give anything by mouth to an unconscious person.[5][6] Seek
medical attention.[5]

Workflow for Safe Handling and Emergency
Response
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If not all used

Safe Handling and Emergency Workflow for Adipic Acid-d10

Start: Receive Adipic Acid-d10

For subsequent use

Storage:
- Cool, dry, ventilated area
- Tightly sealed container
- Away from incompatibles

Y

Preparation:
- Verify fume hood function
- Don PPE

- Prepare workspace

Y

Handling:
- Weigh/transfer in hood
- Minimize dust

- Keep container closed [~~-

Spill Response:
- Isolate area
- Wear full PPE
- Clean with care (no dust)
- Dispose as hazardous waste

\ 4

Disposal:
- Collect in labeled container
- Follow local regulations
- Use licensed service

N

Personal Exposure Occurs

First Aid:
- Eye: Flush 15 min
- Skin: Wash 15 min

- Inhalation: Fresh air
- Ingestion: Do not induce vomiting
- Seek medical attention

After medical clearance

End of Process

Click to download full resolution via product page
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Caption: Workflow for the safe handling and emergency response procedures for Adipic acid-
d10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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